Cas no 2229226-28-0 (O-{2-4-(pentafluoroethyl)phenylpropan-2-yl}hydroxylamine)

• Product Name: O-{2-4-(pentafluoroethyl)phenylpropan-2-yl}hydroxylamine
• CAS No: 2229226-28-0
• MF: C₁₁H₁₂F₅NO
• MW: 269.211100578308
• CID: 6040767
• PubChem ID: 165973128
• Update Time: 2025-05-23

O-{2-4-(pentafluoroethyl)phenylpropan-2-yl}hydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-{2-4-(pentafluoroethyl)phenylpropan-2-yl}hydroxylamine
• O-{2-[4-(pentafluoroethyl)phenyl]propan-2-yl}hydroxylamine
• 2229226-28-0
• EN300-1974255

• Inchi： 1S/C11H12F5NO/c1-9(2,18-17)7-3-5-8(6-4-7)10(12,13)11(14,15)16/h3-6H,17H2,1-2H3
• InChI Key： WAWXJTMJVXNVAL-UHFFFAOYSA-N
• SMILES： FC(C(F)(F)F)(C1C=CC(=CC=1)C(C)(C)ON)F

Computed Properties

• Exact Mass: 269.08390482g/mol
• Monoisotopic Mass: 269.08390482g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 35.2Ų

Additional information on O-{2-4-(pentafluoroethyl)phenylpropan-2-yl}hydroxylamine

Professional Introduction to Compound with CAS No. 2229226-28-0 and Product Name: O-{2-4-(pentafluoroethyl)phenylpropan-2-yl}hydroxylamine

The compound with the CAS number 2229226-28-0 and the product name O-{2-4-(pentafluoroethyl)phenylpropan-2-yl}hydroxylamine represents a significant advancement in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural and functional properties, has garnered considerable attention due to its potential applications in various biochemical and medicinal contexts. The molecular architecture of this compound, featuring a pentafluoroethyl substituent and a hydroxylamine moiety, positions it as a promising candidate for further exploration in drug discovery and synthetic chemistry.

In recent years, the pharmaceutical industry has witnessed a surge in the development of novel compounds that incorporate fluorine-containing groups. The pentafluoroethyl moiety, in particular, has been extensively studied for its ability to enhance metabolic stability, improve binding affinity, and modulate pharmacokinetic profiles of drug candidates. This substituent's electron-withdrawing nature significantly influences the electronic properties of the molecule, making it an attractive feature for designing bioactive compounds. The presence of the hydroxylamine group further adds to the compound's complexity, offering potential sites for hydrogen bonding interactions and influencing its solubility and reactivity.

The synthesis of O-{2-4-(pentafluoroethyl)phenylpropan-2-yl}hydroxylamine involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and selective fluorination techniques, have been employed to construct the desired molecular framework. These synthetic strategies not only highlight the compound's structural complexity but also underscore the importance of innovative chemical approaches in modern drug development.

One of the most compelling aspects of this compound is its potential role in medicinal chemistry. The combination of the pentafluoroethyl group and the hydroxylamine moiety suggests that it may exhibit dual functionality, making it suitable for targeting multiple biological pathways simultaneously. This property is particularly valuable in the context of multitarget drug design, where compounds capable of interacting with several disease-related proteins or enzymes can offer therapeutic advantages over single-target agents. Preliminary studies have indicated that derivatives of this compound may possess anti-inflammatory, antiviral, or anticancer properties, although further research is necessary to fully elucidate its pharmacological profile.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of novel compounds with unprecedented accuracy. Molecular modeling techniques, such as docking studies and quantum mechanical calculations, have been utilized to explore the interactions between O-{2-4-(pentafluoroethyl)phenylpropan-2-yl}hydroxylamine and various biological targets. These computational approaches have provided valuable insights into the compound's binding mechanisms and have helped guide experimental efforts toward optimizing its pharmacological properties. The integration of computational methods with traditional wet-lab techniques has accelerated the pace of drug discovery and has positioned compounds like this one at the forefront of modern medicinal chemistry.

The chemical stability and reactivity of O-{2-4-(pentafluoroethyl)phenylpropan-2-yl}hydroxylamine are critical factors that must be carefully evaluated during its development. The presence of both electron-withdrawing and nucleophilic functional groups necessitates a thorough understanding of its behavior under different conditions. Spectroscopic methods, such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS), have been instrumental in characterizing the compound's structure and dynamics. Additionally, kinetic studies have been conducted to assess its decomposition pathways and to identify potential degradation products.

In conclusion, O-{2-4-(pentafluoroethyl)phenylpropan-2-yl}hydroxylamine (CAS No. 2229226-28-0) represents a fascinating example of how structural innovation can lead to novel therapeutic agents. Its unique combination of functional groups makes it a promising candidate for further exploration in drug discovery programs. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing complex diseases and improving patient outcomes.